Cas no 69135-70-2 (Benzoic acid, 2,2'-dithiobis[5-chloro-)
69135-70-2 structure
Product Name:Benzoic acid, 2,2'-dithiobis[5-chloro-
CAS No:69135-70-2
MF:C14H8Cl2O4S2
MW:375.246919631958
CID:392180
PubChem ID:13248550
Update Time:2025-04-19
Benzoic acid, 2,2'-dithiobis[5-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-carboxy-4-chlorophenyl)disulfanyl]-5-chlorobenzoic acid
- 69135-70-2
- 2,2'-Disulfanediylbis(5-chlorobenzoic acid)
- DTXSID20531861
- SCHEMBL823686
- Benzoic acid, 2,2'-dithiobis[5-chloro-
-
- Inchi: 1S/C14H8Cl2O4S2/c15-7-1-3-11(9(5-7)13(17)18)21-22-12-4-2-8(16)6-10(12)14(19)20/h1-6H,(H,17,18)(H,19,20)
- InChI Key: ZTSLXGDGKSUAPQ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C(=O)O)C=1)SSC1C=CC(=CC=1C(=O)O)Cl
Computed Properties
- Exact Mass: 373.9241065g/mol
- Monoisotopic Mass: 373.9241065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 125Ų
Benzoic acid, 2,2'-dithiobis[5-chloro- Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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